Cas no 1903653-59-7 (N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 1903653-59-7
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5550001
• Update Time: 2025-05-19

N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C20H24N4O3S/c25-19(17-4-2-7-22-20(17)27-16-5-12-28-14-16)23-13-15-3-1-6-21-18(15)24-8-10-26-11-9-24/h1-4,6-7,16H,5,8-14H2,(H,23,25)
• InChI Key： BIKYLRAXGHWKCQ-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=CC=C1C(NCC1=CC=CN=C1N1CCOCC1)=O

Additional information on N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide

Comprehensive Overview of N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 1903653-59-7)

The compound N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide, identified by CAS No. 1903653-59-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a morpholine and thiolane moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in contemporary drug development.

One of the key structural features of this compound is the presence of a pyridine-3-carboxamide core, which is known for its versatility in binding to biological targets. The incorporation of a morpholin-4-yl group enhances the molecule's solubility and pharmacokinetic properties, while the thiolan-3-yloxy side chain may contribute to its binding affinity and selectivity. These attributes make N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide a subject of intense study in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown a growing interest in small molecules that can target kinases and G-protein-coupled receptors (GPCRs), both of which are critical in signal transduction pathways. Given its structural complexity, CAS No. 1903653-59-7 is being explored for its potential to interact with these targets. This aligns with the broader trend of developing precision medicine and personalized therapeutics, which are among the most searched topics in biomedical research today.

Another area of interest is the compound's potential role in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The morpholine and pyridine rings are common pharmacophores in drugs designed to cross the blood-brain barrier, making this compound a plausible candidate for central nervous system (CNS) applications. Researchers are also investigating its anti-inflammatory and antioxidant properties, which are highly relevant given the current focus on aging-related diseases and chronic inflammation.

From a synthetic chemistry perspective, the preparation of N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide involves multi-step organic transformations, including amide coupling and etherification reactions. These processes are often optimized for yield and purity, as the compound's efficacy in biological assays is highly dependent on its chemical integrity. The use of high-throughput screening (HTS) and computational modeling has accelerated the identification of its potential applications, reflecting the integration of AI-driven drug discovery in modern research.

Given the increasing demand for novel therapeutics and the rise of drug repurposing strategies, CAS No. 1903653-59-7 represents a valuable addition to the chemical space explored by pharmaceutical companies and academic institutions. Its structural novelty and functional diversity make it a compelling subject for further investigation, particularly in the context of orphan diseases and rare genetic disorders, which are currently underserved by existing treatments.

In summary, N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide is a multifaceted compound with significant potential in drug discovery and development. Its unique chemical architecture and broad applicability align with contemporary research trends, making it a molecule of interest for scientists and clinicians alike. As the field of precision medicine continues to evolve, compounds like this will likely play a pivotal role in shaping the future of therapeutics.